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Compound of Interest

Compound Name: PD-307243

Cat. No.: B15589553

For Researchers, Scientists, and Drug Development Professionals

Abstract

PD-307243 is a potent small molecule activator of the human Ether-a-go-go-Related Gene
(hERG) potassium channel. This document provides a detailed technical overview of its known
pharmacological properties, mechanism of action, and the experimental methodologies used
for its characterization. Due to the limited publicly available information, this guide focuses
primarily on the in-vitro electrophysiological effects of PD-307243 as described in the
foundational scientific literature. Information regarding the synthesis, pharmacokinetics, and
toxicology of this compound is not readily available in the public domain.
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Property Value
2-[[2-(3,4-dichlorophenyl)-1,3-dihydroisoindol-5-

UPAC Name yl][a[lmfno]pyridine-z-carzgxylic aci):j

Synonyms PD 307243, PD307243

CAS Number 313533-41-4[1]

Molecular Formula C20H15CI2N302[1]

Molecular Weight 400.26 g/mol [1]

Solubility Soluble in DMSO and Alcohol[1]

Purity (Typical) >98% by HPLC[1]

Quantitative In-Vitro Efficacy

The primary pharmacological effect of PD-307243 is the potentiation of the current flowing
through the hERG potassium channel. The following table summarizes the key quantitative
data from in-vitro electrophysiology studies.

Concentration

Parameter Cell Line Effect Reference
(M)
hERG Current - )
Not Specified 3 2.1-fold increase  [Probechem]
Increase
hERG Current
Not Specified 10 3.4-fold increase  [Probechem]
Increase
hERG Channel N N
o Not Specified Not Specified Markedly slowed  [Probechem]
Deactivation
hERG Channel o -
Not Specified Not Specified Markedly slowed  [Probechem]

Inactivation

Mechanism of Action: hERG Channel Activation
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PD-307243 acts as a positive modulator of the hERG potassium channel. Its primary
mechanism involves altering the gating properties of the channel, specifically by slowing the
rates of both deactivation and inactivation. This leads to an increased overall potassium ion
efflux during the repolarization phase of the cardiac action potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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